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Compound of Interest

Compound Name: Archaeosine

Cat. No.: B114985

Essential Safety and Handling Guide for
Archaeosine

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of
Archaeosine, a modified nucleoside. Given the absence of a specific Safety Data Sheet (SDS)
for Archaeosine, this guide is based on the known properties of its core structure, 7-
deazaguanine, and general best practices for handling synthetic and modified nucleosides.
Strict adherence to these guidelines is essential to ensure personnel safety and prevent
contamination.

Hazard Assessment

Archaeosine is a complex modified nucleoside, and while specific toxicological data is not
readily available, the hazards can be inferred from its structural component, 7-deazaguanine.
7-Deazaguanine is classified as harmful if swallowed or in contact with skin, and it is known to
cause skin and serious eye irritation, as well as potential respiratory irritation.[1][2][3]
Therefore, it is prudent to handle Archaeosine with a high degree of caution, assuming it
possesses similar hazardous properties.

Assumed Hazards:
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o Acute Toxicity: Harmful if ingested or absorbed through the skin.
e Irritation: Causes skin and serious eye irritation.
» Respiratory Irritation: May cause irritation to the respiratory tract if inhaled.

Personal Protective Equipment (PPE)

Consistent and correct use of appropriate PPE is the primary defense against accidental
exposure. The required level of PPE will depend on the scale of the handling procedure and
the physical form of the substance (solid or solution).

PPE Category Item Specification Purpose
) o Double-gloving is Prevents skin contact
Hand Protection Nitrile Gloves )
recommended. and absorption.

Protects skin and
] Standard, properly ]
Body Protection Laboratory Coat o personal clothing from
fitting lab coat. o
contamination.

Protects eyes from
ANSI/ISEA Z87.1

Eye & Face Protection  Safety Goggles ] splashes and airborne
compliant. )
particles.
) NIOSH-approved, Minimizes inhalation
] ) N95 Respirator or ] ] ]

Respiratory Protection hiah especially when risk of aerosolized

igher

J handling powders. particles.

Operational Handling Protocol

A systematic workflow is critical for minimizing exposure risk. The following steps outline the
standard procedure for handling Archaeosine in a laboratory setting.

Preparation and Engineering Controls

 All handling of solid Archaeosine or concentrated solutions should be conducted in a
certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b114985?utm_src=pdf-body
https://www.benchchem.com/product/b114985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

e Ensure that an eyewash station and safety shower are readily accessible.

e Prepare all necessary materials and reagents in advance to minimize time spent handling
the compound.

Handling Solid Archaeosine

» Don appropriate PPE as outlined in the table above.
o Work within a fume hood or other ventilated enclosure.

o Carefully weigh the required amount of solid Archaeosine on a tared weigh boat. Avoid
creating dust.

» To dissolve, add the solvent to the vessel containing the solid Archaeosine. Do not add the
solid to the solvent, as this can increase the risk of aerosolization.

o Cap the container securely before removing it from the fume hood.

Handling Archaeosine Solutions
e Don appropriate PPE.

e Handle solutions within a fume hood, especially if they are concentrated or volatile solvents
are used.

» Use a calibrated pipette to transfer solutions. Avoid splashing.

o Keep containers closed when not in use.

Experimental Workflow: Safe Handling of
Archaeosine
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Caption: A stepwise workflow for the safe handling of Archaeosine.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b114985?utm_src=pdf-body-img
https://www.benchchem.com/product/b114985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b114985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Emergency Procedures

Exposure Type

Procedure

Skin Contact

Immediately remove all contaminated clothing.
Wash the affected area thoroughly with soap
and water for at least 15 minutes. Seek medical

attention if irritation persists.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding eyelids

open. Seek immediate medical attention.

Move the individual to fresh air at once. If

Inhalation breathing is difficult, administer oxygen. Seek
immediate medical attention.
Do NOT induce vomiting. Have the person rinse
_ their mouth with water and drink two glasses of
Ingestion

water at most. Call a physician or Poison

Control Center immediately.

Disposal Plan

All waste contaminated with Archaeosine must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Collect in a designated, sealed, and clearly

labeled hazardous waste container. This

Solid Waste i . .
includes contaminated gloves, weigh boats, and
other disposable labware.
Collect in a designated, sealed, and clearly
labeled hazardous waste container. Do not pour
o down the drain. If the waste is a mixture with
Liquid Waste

other hazardous materials (e.g., organic
solvents), it should be disposed of according to

the guidelines for mixed hazardous waste.

Dispose of in a designated sharps container that

Contaminated Sharps ) ) ]
is then placed in a hazardous waste container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Quantitative Data Summary

While extensive quantitative data for Archaeosine is not available in public safety literature,
the following information has been compiled from chemical databases.

Property Value Source

Molecular Formula C12H16N6Os PubChem

Molecular Weight 324.29 g/mol PubChem

Melting Point >230.0°C Thermo Fisher Scientific

Experimental Protocol Considerations

When designing experiments involving Archaeosine, consider the following:

 Stability: As a modified RNA oligonucleotide, Archaeosine may be susceptible to
degradation by RNases. It is crucial to use RNase-free water, buffers, and labware to
maintain the integrity of the compound.
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o Storage: Store Archaeosine as a dried-down pellet at or below -20°C. For long-term
storage, -80°C is recommended. Resuspended oligonucleotides are typically stable for at
least a year at these temperatures.[4] Avoid repeated freeze-thaw cycles by aliquoting the
solution.[4]

 Purification: If synthesizing or purifying Archaeosine-containing oligonucleotides, be aware
that the 2'-hydroxyl protecting groups can influence the stability and purification process.[5]

By adhering to these safety protocols and handling guidelines, researchers can minimize the
risks associated with working with Archaeosine and ensure a safe and productive laboratory
environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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